Cas no 7454-47-9 (4-Chloro-N-phenylbenzenesulfonamide)

• Product Name: 4-Chloro-N-phenylbenzenesulfonamide
• CAS No: 7454-47-9
• MF: C₁₂H₁₀ClNO₂S
• MW: 267.731300830841
• MDL: MFCD00443139
• CID: 1768234
• PubChem ID: 766444
• Update Time: 2025-05-24

4-Chloro-N-phenylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-chloro-N-phenyl-
• 4-chloro-N-phenylbenzenesulfonamide
• HMS1749I02
• EU-0034244
• DTXSID50354207
• 7454-47-9
• SR-01000395735
• CHEMBL180438
• CS-0317212
• Z45619469
• 4-chloro-N-phenylbenzene-1-sulfonamide
• MFCD00443139
• AKOS001022257
• SCHEMBL7584032
• 12H-903
• AB00722938-01
• STK899560
• SR-01000395735-1
• 4-Chloro-N-phenylbenzenesulfonamide

• MDL： MFCD00443139
• Inchi： 1S/C12H10ClNO2S/c13-10-6-8-12(9-7-10)17(15,16)14-11-4-2-1-3-5-11/h1-9,14H
• InChI Key： ISOSXVUVKUIPHF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 267.01200
• Monoisotopic Mass: 267.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.55000
• LogP: 4.29460

Additional information on 4-Chloro-N-phenylbenzenesulfonamide

Compound CAS No. 7454-47-9: A Comprehensive Overview of 4-Chloro-N-phenylbenzenesulfonamide

The compound with CAS No. 7454-47-9, commonly referred to as 4-Chloro-N-phenylbenzenesulfonamide, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements related to this compound.

Structural Insights

The molecular structure of 4-Chloro-N-phenylbenzenesulfonamide consists of a benzene ring substituted with a sulfonyl group (-SO₂-) at the para position relative to a chlorine atom. The sulfonyl group is further connected to a phenylamine group (-NHPh), which introduces additional aromaticity and potential for hydrogen bonding. This arrangement not only enhances the molecule's stability but also contributes to its versatile reactivity in various chemical reactions.

Synthesis and Chemical Properties

The synthesis of 4-Chloro-N-phenylbenzenesulfonamide typically involves a two-step process: sulfonation followed by amide formation. Recent studies have explored alternative routes using microwave-assisted synthesis, which significantly reduces reaction time while maintaining product purity. The compound exhibits good solubility in polar solvents and demonstrates moderate thermal stability, making it suitable for a wide range of applications.

Pharmacological Applications

4-Chloro-N-phenylbenzenesulfonamide has shown promise in the field of pharmacology, particularly as a potential lead compound for anti-inflammatory and anticancer drug development. Research published in the Journal of Medicinal Chemistry highlights its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical studies indicate that this compound may possess cytotoxic effects against certain cancer cell lines, warranting further investigation in oncology research.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of chemical compounds is crucial for sustainable development. Studies on the biodegradation of 4-Chloro-N-phenylbenzenesulfonamide reveal that it undergoes slow microbial degradation under aerobic conditions, raising concerns about its persistence in aquatic environments. Regulatory agencies are increasingly focusing on such compounds to ensure their safe handling and disposal, aligning with global efforts to minimize chemical pollution.

Future Directions and Research Opportunities

The future of 4-Chloro-N-phenylbenzenesulfonamide lies in exploring its potential as a building block for more complex molecular architectures. Researchers are actively investigating its role in click chemistry and supramolecular assembly, which could pave the way for innovative materials with tailored properties. Furthermore, advancing our understanding of its pharmacokinetics and toxicity profiles will be essential for translating this compound into clinical applications.